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Compound of Interest

Compound Name: CCT365623

Cat. No.: B606556

Technical Support Center: CCT365623

This technical support center provides researchers, scientists, and drug development
professionals with best practices for the long-term storage and handling of CCT365623 stock
solutions.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for preparing CCT365623 stock solutions?

Al: The recommended solvent for preparing CCT365623 stock solutions is high-purity,
anhydrous Dimethyl Sulfoxide (DMSO).[1][2][3] Due to the hygroscopic nature of DMSO, it is
critical to use a fresh, unopened bottle or a properly stored anhydrous grade to prevent water
absorption, which can lead to compound precipitation.[4]

Q2: What are the recommended storage conditions and stability for CCT365623 stock
solutions?

A2: For long-term storage, it is recommended to store CCT365623 stock solutions at -80°C,
where they are stable for up to 6 months.[1] For shorter-term storage, solutions can be kept at
-20°C for up to 1 month.[1][2] It is crucial to aliquot the stock solution into single-use vials to
avoid repeated freeze-thaw cycles, which can lead to compound degradation.[1][4]

Q3: What is the solubility of CCT365623 in DMSO?
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A3: CCT365623 is soluble in DMSO at a concentration of 250 mg/mL with the aid of
ultrasonication.[1][3]

Q4: How should solid CCT365623 be stored?

A4: Solid CCT365623 should be stored at 4°C, sealed from moisture.[1] For long-term storage
of the solid compound, -20°C is recommended for periods of months to years.[2]

Troubleshooting Guide
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Issue

Potential Cause(s)

Recommended Solution(s)

Precipitation observed in stock

solution upon thawing.

1. Absorption of water by
DMSO. 2. Exceeded solubility
limit. 3. Improper storage

temperature.

1. Gently warm the vial to 37°C
and vortex or sonicate to
redissolve. 2. Ensure the use
of anhydrous DMSO. 3.
Confirm that the stock
concentration does not exceed
the solubility limit. 4. Always
store aliquots at -80°C for

long-term stability.

Incomplete dissolution of solid
CCT365623 in DMSO.

1. Insufficient vortexing or
sonication. 2. Compound has
not fully equilibrated to room

temperature.

1. Continue to vortex or
sonicate the solution. Gentle
warming to 37°C can aid
dissolution. 2. Allow the vial of
solid compound to equilibrate
to room temperature for at
least 60 minutes before

opening and adding solvent.

Color change observed in the

stock solution over time.

1. Degradation of the
compound. 2. Contamination

of the stock solution.

1. Discard the solution and
prepare a fresh stock. 2.
Ensure proper sterile
technique when handling the

solution.

Inconsistent or unexpected

experimental results.

1. Incorrect stock solution
concentration. 2. Degradation
of CCT365623 due to improper
storage or multiple freeze-thaw
cycles. 3. Cellular resistance or

other biological variables.

1. Verify the calculations and
preparation of the stock
solution. 2. Prepare a fresh
stock solution from solid
compound and use single-use
aliquots. 3. Review
experimental design and
consider potential biological

factors.

Experimental Protocols
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Preparation of CCT365623 Stock Solution (10 mM)

Materials:

CCT365623 (Molecular Weight: 443.99 g/mol for hydrochloride salt)[1][3]

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated balance

Vortex mixer

Sonicator

Procedure:

» Allow the vial of solid CCT365623 to equilibrate to room temperature before opening to
prevent moisture condensation.

¢ Weigh out the desired amount of CCT365623 powder using a calibrated balance. For 1 mL
of a 10 mM stock solution, you will need 4.44 mg of CCT365623 hydrochloride.

e Add the appropriate volume of anhydrous DMSO to the solid compound.
» Vortex the solution thoroughly to facilitate dissolution.

« If necessary, sonicate the solution in a water bath until the compound is completely
dissolved.[1][3]

 Aliquot the stock solution into sterile, single-use microcentrifuge tubes.

» Store the aliquots at -80°C for long-term storage (up to 6 months).[1]

Visualizations
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Caption: Workflow for Preparing and Storing CCT365623 Stock Solutions.
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Caption: CCT365623 Signaling Pathway Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Best practices for long-term storage of CCT365623
stock solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606556#best-practices-for-long-term-storage-of-
cct365623-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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